Cas no 110147-95-0 (Carbanilic acid,p-2-morpholinoethoxy-, 2-(hexyloxy)ethyl ester (6CI))

Carbanilic acid,p-2-morpholinoethoxy-, 2-(hexyloxy)ethyl ester (6CI) structure
110147-95-0 structure
Product name:Carbanilic acid,p-2-morpholinoethoxy-, 2-(hexyloxy)ethyl ester (6CI)
CAS No:110147-95-0
MF:C21H34N2O5
MW:394.505066394806
CID:161294
PubChem ID:60406

Carbanilic acid,p-2-morpholinoethoxy-, 2-(hexyloxy)ethyl ester (6CI) Chemical and Physical Properties

Names and Identifiers

    • Carbanilic acid,p-2-morpholinoethoxy-, 2-(hexyloxy)ethyl ester (6CI)
    • 2-hexoxyethyl N-[4-(2-morpholin-4-ylethoxy)phenyl]carbamate
    • DTXSID40275654
    • 110147-95-0
    • Inchi: InChI=1S/C21H34N2O5/c1-2-3-4-5-13-25-17-18-28-21(24)22-19-6-8-20(9-7-19)27-16-12-23-10-14-26-15-11-23/h6-9H,2-5,10-18H2,1H3,(H,22,24)
    • InChI Key: XDOLSBXTJRGIAO-UHFFFAOYSA-N
    • SMILES: CCCCCCOCCOC(NC1C=CC(OCCN2CCOCC2)=CC=1)=O

Computed Properties

  • Exact Mass: 394.24692
  • Monoisotopic Mass: 394.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 14
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 69.3Ų

Experimental Properties

  • PSA: 69.26

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